Cas no 1165-06-6 (3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 1165-06-6
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• MDL: MFCD00023119
• CID: 140487
• PubChem ID: 14420
• Update Time: 2025-06-11

3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
• 1,4-dihydro-2,4,4,6-tetramethylpyridine-3,5-dicarbonitrile
• 1,4-dihydro-2,6-dimethyl-4-phenyl-3,5-pyridinedicarboxylic acid 3,5-diethyl ester
• 2,4,4,6-Tetramethyl-3,5-dicyan-1,4-dihydropyridin
• 2,6-dimethyl
• 2,6-dimethyl-4-phenyl-1,4-dihydro-pyridine-3,5-dicarboxylic acid diethyl ester
• 3,5-Dicyan-2,4,4,6-tetramethyl-1,4-dihydro-pyridin
• AC1L86DB
• diethyl 1,4-dihydro-2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
• HMS1578F03
• NSC279834
• 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
• NS-00071
• Diethyl 2,6-dimethyl-4-phenyl-1,4-dihydro-3,5-pyridinedicarboxylate
• F0037-4531
• Ethyl (4-phenyl-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate)
• 1165-06-6
• NSC63467
• CS-0313307
• BRN 0298941
• SCHEMBL3027412
• EU-0000289
• Oprea1_065438
• NSC 63467
• 4-Phenyl-3,5-dicarbethoxy-2,6-dimethyl-1,4-dihydropyridine
• Diethyl 4-phenyl-1,4-dihydro-2,6-lutidine-3,5-dicarboxylate
• Diethyl 4-phenyl-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-4-PHENYL-, 3,5-DIETHYL ESTER
• A803629
• DTXSID50151399
• Isocinchomeronic acid,4-dihydro-2,6-dimethyl-4-phenyl-, diethyl ester
• 3,5-DICARBETHOXY-2,6-DIMETHYL-4-PHENYL-1,4-DIHYDROPYRIDINE
• UNII-E97NK89OBH
• DIETHYL2,6-DIMETHYL-4-PHENYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE
• BDBM50073961
• MFCD00023119
• SR-01000390740-1
• Isocinchomeronic acid, 1,4-dihydro-2,6-dimethyl-4-phenyl-, diethylester
• NSC-63467
• DIETHYL 1,4-DIHYDRO-2,6-DIMETHYL-4-PHENYL-3,5-PYRIDINEDICARBOXYLATE
• E97NK89OBH
• CHEMBL1099205
• 2,6-DIMETHYL-3,5-DIETHOXYCARBONYL-6-PHENYL-1,4-DIHYDROPYRIDINE
• DIHYDRO-2,6-DIMETHYL-4-PHENYL-3,5-PYRIDINEDICARBOXYLIC ACID, DIETHYL ETHER, 1,4-
• Oprea1_364749
• AKOS000296758
• EN300-26478975
• FT-0624822
• 1,4-diethyl-2,6-dimethyl-4-phenyl-pyridine-3,5-dicarboxylate
• AC-907/25005457
• Diethyl-2,4-dihydro-3,5-pyridine dicarboxylate
• 5-22-04-00265 (Beilstein Handbook Reference)
• 2,6-DIMETHYL-3,5-DICARBETHOXY-4-PHENYL-1,4-DIHYDROPYRIDINE
• Isocinchomeronic acid, 1,4-dihydro-2,6-dimethyl-4-phenyl-, diethyl ester
• SR-01000390740
• 3, 1,4-dihydro-2,6-dimethyl-4-phenyl-, diethyl ester
• 2,6-DIMETHYL-3,5-BIS(ETHOXYCARBONYL)-4-PHENYL-1,4-DIHYDROPYRIDINE
• NCIOpen2_008050
• Diethyl-2,6-dimethyl-4-phenyl-1,4-dihydro-3,5-pyridine dicarboxylate
• WLN: T6M DHJ B1 CVO2 DR& EVO2 F1
• 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-4-PHENYL-, DIETHYL ESTER
• 1,4-Dihydro-2,6-dimethyl-4-phenyl-3,5-pyridinedicarboxylic acid diethyl ester
• Z56791242

• MDL： MFCD00023119
• Inchi： 1S/C19H23NO4/c1-5-23-18(21)15-12(3)20-13(4)16(19(22)24-6-2)17(15)14-10-8-7-9-11-14/h7-11,17,20H,5-6H2,1-4H3
• InChI Key： VQZSDRXKLXBRHJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C)=C(C(=O)OCC)C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 329.16279
• Monoisotopic Mass: 329.162708
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 64.6

Experimental Properties

• Density: 1.122
• Boiling Point: 449.6°Cat760mmHg
• Flash Point: 225.7°C
• Refractive Index: 1.529
• PSA: 64.63
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate

Introduction to 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 1165-06-6)

3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate, identified by its CAS number 1165-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of multiple substituents, including ethyl groups at the 3 and 5 positions, dimethyl groups at the 2 and 6 positions, and a phenyl group at the 4 position, contributes to its unique chemical properties and functional versatility.

The dihydropyridine scaffold is particularly noteworthy due to its structural similarity to nifedipine and amlodipine, well-known calcium channel blockers used in the management of cardiovascular diseases. The modifications in 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate not only enhance its solubility and metabolic stability but also open up new avenues for exploring its pharmacological effects. Recent studies have highlighted the compound's potential in modulating various cellular pathways, making it a promising candidate for further investigation in drug discovery.

In the realm of medicinal chemistry, the synthesis of 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the substituents in a controlled manner, minimizing side reactions. The compound's stability under different pH conditions and its interaction with biological targets have been thoroughly examined. These studies have revealed that the compound exhibits remarkable binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator.

One of the most intriguing aspects of 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate is its ability to cross the blood-brain barrier. This property is crucial for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary research has shown that the compound can penetrate neural tissues without significant degradation, offering a potential therapeutic window for central nervous system applications. Further preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The pharmacokinetic properties of 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate have also been extensively studied. The compound exhibits moderate bioavailability with a half-life that allows for once or twice daily dosing. Its metabolic pathways have been identified as primarily involving cytochrome P450 enzymes in the liver. This information is critical for drug development as it helps in predicting potential drug-drug interactions and optimizing dosing regimens.

Recent advancements in computational chemistry have enabled researchers to model the interactions between 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate and biological targets with high precision. These simulations have provided valuable insights into the compound's binding mechanism and have guided the design of analogs with improved potency and selectivity. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines.

The toxicological profile of 3,5-diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate has been assessed through in vitro and in vivo studies. Initial findings suggest that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However， further long-term studies are necessary to fully understand its safety profile. These studies will include evaluations of organ toxicity， carcinogenicity， and reproductive effects， ensuring that any future clinical applications are safe and effective.

The potential applications of 3，5-diethyl 2，6-dimethyl -4 -phenyl -1，4 -dihydro pyridine -3，5 -dicarboxylate extend beyond cardiovascular diseases。 Emerging research indicates that it may also have anti-inflammatory and antioxidant properties， making it a candidate for treating conditions such as rheumatoid arthritis and neurodegenerative disorders。 The ability of this compound to modulate multiple signaling pathways makes it particularly interesting for multifaceted therapeutic interventions。

The synthesis of derivatives of 3，5-diethyl 2，6 -dimeth yl -4 -phen yl -1，4 -dihydro py rid ine -3，5 -dicarbox ylate has been an active area of research。 By introducing additional functional groups or altering existing ones， scientists aim to enhance specific pharmacological properties while maintaining overall structural integrity。 These derivatives could offer improved efficacy or reduced side effects compared to their parent compound。

The role of CAS No. 1165 -06 -6 in this context cannot be overstated。 Its unique identification ensures that researchers worldwide can accurately reference this compound in their work。 This standardization is crucial for collaborative efforts in pharmaceutical research ， where precise communication is essential for advancing knowledge。

In conclusion ， 3，5 -di eth yl 2 ，6 -dim eth yl -4 -ph en y l -1 ，4 -d ihydro py rid ine -3 ，5 -dicarbox ylate (CAS No .1165 -06 -6) represents a significant advancement in medicinal chemistry 。 Its diverse biological activities ， synthetic accessibility ， and favorable pharmacokinetic properties make it a valuable asset in drug discovery efforts 。 As research continues ， this compound holds promise for addressing various therapeutic challenges ， particularly those related to cardiovascular health 、 neurological disorders ， and inflammatory conditions。